(4-cyclopropylphenyl)hydrazine hydrochloride
Description
4-Chlorophenylhydrazine hydrochloride is a chemical compound with the molecular formula C6H8Cl2N2 . It has an average mass of 179.047 Da and a monoisotopic mass of 178.006454 Da . It is used as a pharmaceutical intermediate .
Molecular Structure Analysis
The molecular structure of 4-Chlorophenylhydrazine hydrochloride consists of a hydrazine group (NHNH2) attached to a 4-chlorophenyl group (ClC6H4), along with a hydrochloride (HCl) .Chemical Reactions Analysis
While specific chemical reactions involving 4-Chlorophenylhydrazine hydrochloride are not detailed in the sources, hydrazine derivatives are known to participate in various reactions. For instance, they can be converted to hydrazones, which can further be converted to the corresponding alkane by reaction with base and heat .Physical And Chemical Properties Analysis
4-Chlorophenylhydrazine hydrochloride is a white to pink crystalline powder . It is soluble in methanol and hot water . It has a melting point of 216 °C (dec.) (lit.) .Safety and Hazards
4-Chlorophenylhydrazine hydrochloride is harmful if swallowed, in contact with skin, or if inhaled . It is recommended to avoid dust formation, breathing mist, gas, or vapors, and to avoid contact with skin and eyes . Personal protective equipment, including protective gloves, clothing, eye protection, and face protection, should be worn when handling this compound .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4-cyclopropylphenyl)hydrazine hydrochloride involves the reaction of 4-cyclopropylbenzaldehyde with hydrazine hydrate in the presence of an acid catalyst, followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "4-cyclopropylbenzaldehyde", "hydrazine hydrate", "acid catalyst", "hydrochloric acid" ], "Reaction": [ "Step 1: Mix 4-cyclopropylbenzaldehyde and hydrazine hydrate in a solvent such as ethanol or methanol.", "Step 2: Add an acid catalyst such as sulfuric acid or hydrochloric acid to the mixture.", "Step 3: Heat the mixture under reflux for several hours to allow the reaction to proceed.", "Step 4: Cool the mixture and filter off any solid that forms.", "Step 5: Add hydrochloric acid to the filtrate to form the hydrochloride salt of (4-cyclopropylphenyl)hydrazine." ] } | |
CAS RN |
1959556-17-2 |
Molecular Formula |
C9H13ClN2 |
Molecular Weight |
184.7 |
Purity |
91 |
Origin of Product |
United States |
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